Cas no 884494-53-5 (3-Bromo-2-chloro-4-iodopyridine)

• Product Name: 3-Bromo-2-chloro-4-iodopyridine
• CAS No: 884494-53-5
• MF: C₅H₂BrClIN
• MW: 318.337551593781
• MDL: MFCD03095312
• CID: 706744
• PubChem ID: 40786900
• Update Time: 2025-06-08

3-Bromo-2-chloro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-iodopyridine
• Pyridine,3-bromo-2-chloro-4-iodo-
• 3-Bromo-2-chloro-4-iodopyridine (ACI)
• WYWOYISCYDNWEC-UHFFFAOYSA-N
• 3-Bromo-2-chloro-4-iodo-pyridine
• E78612
• Pyridine, 3-bromo-2-chloro-4-iodo-
• SY034393
• CS-0195763
• SCHEMBL4485178
• AKOS015891879
• DTXSID90654556
• MFCD03095312
• 884494-53-5

• MDL： MFCD03095312
• Inchi： 1S/C5H2BrClIN/c6-4-3(8)1-2-9-5(4)7/h1-2H
• InChI Key： WYWOYISCYDNWEC-UHFFFAOYSA-N
• SMILES： ClC1C(Br)=C(I)C=CN=1

Computed Properties

• Exact Mass: 316.81000
• Monoisotopic Mass: 316.81039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 2.395
• Boiling Point: 305.925 ℃ at 760 mmHg
• Flash Point: 139℃
• Refractive Index: 1.674
• PSA: 12.89000
• LogP: 3.10210

Additional information on 3-Bromo-2-chloro-4-iodopyridine

3-Bromo-2-chloro-4-iodopyridine: A Comprehensive Overview

3-Bromo-2-chloro-4-iodopyridine (CAS No. 884494-53-5) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its unique substitution pattern on a pyridine ring, exhibits a wide range of applications due to its versatile chemical properties. The presence of bromine, chlorine, and iodine substituents on the pyridine ring makes it a valuable precursor in the synthesis of advanced materials and bioactive molecules.

The pyridine ring system is a fundamental structure in organic chemistry, known for its aromaticity and ability to participate in various chemical reactions. In the case of 3-bromo-2-chloro-4-iodopyridine, the substitution of halogens at specific positions introduces unique electronic and steric effects. These effects are crucial in determining the compound's reactivity and utility in different chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of heterocyclic compounds, which are widely used in drug discovery and materials engineering.

One of the most notable applications of 3-bromo-2-chloro-4-iodopyridine is in the field of pharmaceutical chemistry. Researchers have utilized this compound as a key intermediate in the development of novel drug candidates targeting various diseases. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create bioisosteres with improved pharmacokinetic profiles. These advancements underscore the importance of this compound in modern drug design strategies.

In addition to its pharmaceutical applications, 3-bromo-2-chloro-4-iodopyridine has found utility in materials science. Its halogen substituents make it an ideal candidate for use in organometallic catalysis and the synthesis of advanced polymers. Recent breakthroughs have demonstrated its potential as a building block for constructing two-dimensional materials with exceptional electronic properties. Such materials hold promise for applications in electronics, energy storage, and sensing technologies.

The synthesis of 3-bromo-2-chloro-4-iodopyridine typically involves multi-step processes that require precise control over reaction conditions. Common methods include halogenation reactions, where selective substitution on the pyridine ring is achieved through careful manipulation of reagents and solvents. The latest research has focused on developing more efficient and environmentally friendly synthetic routes, reducing the environmental footprint associated with its production.

From a structural standpoint, 3-bromo-2-chloro-4-iodopyridine exhibits a fascinating interplay between electronic effects and steric hindrance. The bromine atom at position 3 introduces significant electron-withdrawing effects, while the chlorine at position 2 contributes to both electronic and steric effects. The iodine at position 4 further enhances these properties due to its larger atomic size and higher polarizability. This combination makes the compound highly reactive under specific conditions, enabling it to participate in a wide array of chemical transformations.

Recent studies have also explored the use of 3-bromo-2-chloro-4-iodopyridine in green chemistry initiatives. By incorporating this compound into sustainable synthetic pathways, researchers aim to reduce waste and improve energy efficiency in chemical manufacturing processes. Its role as a versatile building block aligns with global efforts to transition towards more eco-friendly industrial practices.

In conclusion, 3-bromo-2-chloro-4-iodopyridine (CAS No. 884494-53